Cas no 2241877-13-2 (4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane
• CAS No: 2241877-13-2
• MF: C₁₀H₁₅BO₂S
• MW: 213.119386911392
• CID: 6819371
• PubChem ID: 133553659
• Update Time: 2025-03-02

4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (Thiophene-d3)-3-boronic acid pinacol ester
• 2241877-13-2
• 4,4,5,5-tetramethyl-2-(thiophen-3-yl-d3)-1,3,2-dioxaborolane
• F96054
• CS-19533

• Inchi： 1S/C10H15BO2S/c1-9(2)10(3,4)13-11(12-9)8-5-6-14-7-8/h5-7H,1-4H3/i5D,6D,7D
• InChI Key： HQXQOBAEDQBINI-CRSPMMAGSA-N
• SMILES： S1C([2H])=C([2H])C(B2OC(C)(C)C(C)(C)O2)=C1[2H]

Computed Properties

• Exact Mass: 213.1074113Da
• Monoisotopic Mass: 213.1074113Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų